Cas no 1256345-59-1 (4-bromo-3-methoxyphenylboronic acid)

• Product Name: 4-bromo-3-methoxyphenylboronic acid
• CAS No: 1256345-59-1
• MF: C₇H₈BBrO₃
• MW: 230.851621627808
• MDL: MFCD16036103
• CID: 828239
• PubChem ID: 53216279
• Update Time: 2025-05-21

4-bromo-3-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-3-methoxyphenyl)boronic acid
• 4-bromo-3-methoxyphenylboronic acid
• N12676
• 1256345-59-1
• DTXSID20681532
• (4-Bromo-3-methoxyphenyl)boronicacid
• 4-bromo-3-methoxyphenyl boronic acid
• LCRYXSUMYJSZDG-UHFFFAOYSA-N
• SCHEMBL8080504
• Boronic acid, B-(4-bromo-3-methoxyphenyl)-
• MFCD16036103
• BS-19723
• DB-367521
• CS-0139538
• AKOS015851833

• MDL： MFCD16036103
• Inchi： 1S/C7H8BBrO3/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4,10-11H,1H3
• InChI Key： LCRYXSUMYJSZDG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(B(O)O)=CC=1OC

Computed Properties

• Exact Mass: 229.97500
• Monoisotopic Mass: 229.97499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.13750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-bromo-3-methoxyphenylboronic acid

4-Bromo-3-Methoxyphenylboronic Acid: A Comprehensive Overview

4-Bromo-3-methoxyphenylboronic acid, also known as 4-bromo-3-methoxybenzeneboronic acid, is a versatile organic compound with the CAS number 1256345-59-1. This compound belongs to the class of arylboronic acids, which are widely used in various chemical reactions, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. The molecule consists of a benzene ring substituted with a bromine atom at the para position and a methoxy group at the meta position, along with a boronic acid group attached directly to the benzene ring.

The structure of 4-bromo-3-methoxyphenylboronic acid makes it highly reactive and suitable for a wide range of applications in organic synthesis. The presence of the boronic acid group allows for efficient coupling with other aryl or alkenyl halides under palladium-catalyzed conditions. This property has made it a valuable reagent in the synthesis of biaryls, which are widely used in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the role of 4-bromo-3-methoxyphenylboronic acid in the development of novel materials with unique electronic properties. For instance, researchers have utilized this compound in the synthesis of advanced polymers and organic semiconductors. The substitution pattern on the benzene ring (bromine at para and methoxy at meta) imparts specific electronic characteristics that are advantageous for these applications.

In addition to its use in cross-coupling reactions, 4-bromo-3-methoxyphenylboronic acid has been employed as an intermediate in the synthesis of complex natural products and bioactive molecules. Its ability to undergo various transformations, such as oxidation and reduction reactions, further enhances its utility in organic synthesis.

The synthesis of 4-bromo-3-methoxyphenylboronic acid typically involves a multi-step process that includes bromination, methylation, and boronation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and improving scalability.

In terms of applications, 4-bromo-3-methoxyphenylboronic acid has found significant use in drug discovery programs. Its ability to participate in Suzuki couplings allows for the rapid construction of diverse libraries of compounds that can be screened for biological activity. This has led to its incorporation into several lead optimization campaigns targeting various therapeutic areas.

The physical properties of 4-bromo-3-methoxyphenylboronic acid, including its melting point, solubility, and stability under different conditions, have been well-characterized. These properties are critical for its handling and storage during large-scale production and use in industrial settings.

In conclusion, 4-bromo-3-methoxyphenylboronic acid is a valuable compound with diverse applications across multiple fields. Its reactivity, versatility, and compatibility with modern synthetic methods make it an essential tool for researchers and industry professionals alike. As research continues to uncover new applications and improved synthetic routes for this compound, its importance in organic chemistry is expected to grow further.